Cas no 1246448-78-1 (2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylideneacetic acid)

• Product Name: 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylideneacetic acid
• CAS No: 1246448-78-1
• MF: C₉H₁₀F₃NO₃
• MW: 237.17581319809
• CID: 5639321
• PubChem ID: 87105161
• Update Time: 2025-06-25

2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylideneacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2,2,2-trifluoroacetyl)piperidin-4-ylidene]acetic acid
• 1246448-78-1
• SCHEMBL424872
• UPLFOCOBOHIBHS-UHFFFAOYSA-N
• EN300-28276267
• 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylideneacetic acid

• Inchi： 1S/C9H10F3NO3/c10-9(11,12)8(16)13-3-1-6(2-4-13)5-7(14)15/h5H,1-4H2,(H,14,15)
• InChI Key： UPLFOCOBOHIBHS-UHFFFAOYSA-N
• SMILES： FC(C(N1CC/C(=C\C(=O)O)/CC1)=O)(F)F

Computed Properties

• Exact Mass: 237.06127767g/mol
• Monoisotopic Mass: 237.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 2-1-(2,2,2-trifluoroacetyl)piperidin-4-ylideneacetic acid

Chemical Compound CAS No. 1246448-78-1: 2-(1-(2,2,2-Trifluoroacetyl)piperidin-4-ylidene)acetic Acid

The chemical compound with CAS No. 1246448-78-1, commonly referred to as 2-(1-(2,2,2-trifluoroacetyl)piperidin-4-ylidene)acetic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a trifluoroacetyl group and an acetic acid moiety. The presence of the trifluoroacetyl group introduces interesting electronic and steric properties, making this compound a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery and materials science. The piperidine ring, a six-membered cyclic amine, is known for its versatility in forming various bioactive compounds. In the case of CAS No. 1246448-78-1, the substitution pattern on the piperidine ring plays a crucial role in determining its chemical reactivity and biological activity. The trifluoroacetyl group, being electron-withdrawing, enhances the electrophilic character of the adjacent carbon atom, making it more susceptible to nucleophilic attacks. This property is particularly useful in designing molecules for catalytic applications or as intermediates in organic synthesis.

The synthesis of CAS No. 1246448-78-1 involves a multi-step process that typically starts with the preparation of the piperidine derivative followed by acetylation and subsequent modifications to introduce the trifluoroacetyl group. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically enriched samples, which are highly desirable for pharmacological studies.

In terms of biological activity, CAS No. 1246448-78-1 has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. The trifluoroacetyl group contributes to both lipophilicity and metabolic stability, which are critical factors for drug candidates. Moreover, the piperidine ring's flexibility allows for interactions with various protein targets, making this compound a valuable tool in medicinal chemistry.

From an environmental perspective, understanding the degradation pathways of CAS No. 1246448-78-1 is essential for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict the compound's behavior under different environmental conditions. These findings suggest that while the compound is relatively stable under normal conditions, it undergoes hydrolysis under specific pH and temperature conditions, leading to the formation of less complex byproducts.

The application of CAS No. 1246448-78-1 extends beyond pharmacology into materials science and catalysis. Its unique electronic properties make it a potential candidate for use in organic light-emitting diodes (OLEDs) or as a ligand in transition metal catalysts. Researchers are actively exploring these avenues to harness the full potential of this compound.

In conclusion, CAS No. 1246448-78-1 represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its intricate structure and functional groups provide a platform for innovative research and development activities.